Cas no 923591-50-8 (L-Valine, 3-methyl-N-[(4-penten-1-ylpropylamino)carbonyl]-)

• Product Name: L-Valine, 3-methyl-N-[(4-penten-1-ylpropylamino)carbonyl]-
• CAS No: 923591-50-8
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 736568
• PubChem ID: 57431198
• Update Time: 2025-04-19

L-Valine, 3-methyl-N-[(4-penten-1-ylpropylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Valine, 3-methyl-N-[(4-penten-1-ylpropylamino)carbonyl]-
• (2S)-3,3-dimethyl-2-[[pent-4-enyl(propyl)carbamoyl]amino]butanoic acid
• SCHEMBL4533790
• DTXSID10726385
• 923591-50-8
• KXIDJNRGWVYZEC-GFCCVEGCSA-N
• 3-Methyl-N-{[pent-4-en-1-yl(propyl)amino]carbonyl}-L-valine
• 3-Methyl-N-[(pent-4-en-1-yl)(propyl)carbamoyl]-L-valine

• Inchi： 1S/C15H28N2O3/c1-6-8-9-11-17(10-7-2)14(20)16-12(13(18)19)15(3,4)5/h6,12H,1,7-11H2,2-5H3,(H,16,20)(H,18,19)/t12-/m1/s1
• InChI Key： KXIDJNRGWVYZEC-GFCCVEGCSA-N
• SMILES： OC([C@H](C(C)(C)C)NC(N(CCC)CCCC=C)=O)=O

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.6Ų